Cas no 127001-22-3 (2-(benzyloxy)-1-phenylethan-1-amine)

2-(Benzyloxy)-1-phenylethan-1-amine is a chiral amine derivative featuring a benzyloxy-substituted phenylethylamine backbone. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both an amine and a benzyl-protected hydroxyl group allows for selective functionalization, enabling its use in asymmetric synthesis and multi-step transformations. Its stable crystalline form ensures ease of handling and storage under standard laboratory conditions. The structural motif of this compound makes it particularly useful in the development of bioactive molecules, including CNS-targeting agents and chiral ligands for catalysis.
2-(benzyloxy)-1-phenylethan-1-amine structure
127001-22-3 structure
Product Name:2-(benzyloxy)-1-phenylethan-1-amine
CAS No:127001-22-3
MF:C15H17NO
MW:227.301584005356
MDL:MFCD09729442
CID:4585154
Update Time:2025-11-05

2-(benzyloxy)-1-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(benzyloxy)-1-phenylethan-1-amine
    • MDL: MFCD09729442
    • Inchi: 1S/C15H17NO/c16-15(14-9-5-2-6-10-14)12-17-11-13-7-3-1-4-8-13/h1-10,15H,11-12,16H2
    • InChI Key: ZMNPFYANVKDFQC-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1)(N)COCC1=CC=CC=C1

2-(benzyloxy)-1-phenylethan-1-amine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B521760-10mg
2-(benzyloxy)-1-phenylethan-1-amine
127001-22-3
10mg
$ 50.00 2022-06-07
TRC
B521760-50mg
2-(benzyloxy)-1-phenylethan-1-amine
127001-22-3
50mg
$ 185.00 2022-06-07
TRC
B521760-100mg
2-(benzyloxy)-1-phenylethan-1-amine
127001-22-3
100mg
$ 295.00 2022-06-07
Enamine
EN300-83349-0.05g
2-(benzyloxy)-1-phenylethan-1-amine
127001-22-3 95%
0.05g
$179.0 2023-09-02
Enamine
EN300-83349-0.1g
2-(benzyloxy)-1-phenylethan-1-amine
127001-22-3 95%
0.1g
$268.0 2023-09-02
Enamine
EN300-83349-0.25g
2-(benzyloxy)-1-phenylethan-1-amine
127001-22-3 95%
0.25g
$383.0 2023-09-02
Enamine
EN300-83349-0.5g
2-(benzyloxy)-1-phenylethan-1-amine
127001-22-3 95%
0.5g
$601.0 2023-09-02
Enamine
EN300-83349-1.0g
2-(benzyloxy)-1-phenylethan-1-amine
127001-22-3 95%
1.0g
$770.0 2023-02-11
Enamine
EN300-83349-2.5g
2-(benzyloxy)-1-phenylethan-1-amine
127001-22-3 95%
2.5g
$1509.0 2023-09-02
Enamine
EN300-83349-5.0g
2-(benzyloxy)-1-phenylethan-1-amine
127001-22-3 95%
5.0g
$2235.0 2023-02-11

Additional information on 2-(benzyloxy)-1-phenylethan-1-amine

Introduction to 2-(Benzyloxy)-1-phenylethan-1-amine (CAS No. 127001-22-3)

2-(Benzyloxy)-1-phenylethan-1-amine, with the CAS number 127001-22-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl ether group and an aromatic amine moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 2-(Benzyloxy)-1-phenylethan-1-amine can be represented as C14H15NO. The presence of the benzyl ether group provides the molecule with enhanced solubility and stability, while the aromatic amine moiety imparts it with potential pharmacological properties. These properties have been extensively studied in recent years, leading to a deeper understanding of its behavior in biological systems.

In the context of medicinal chemistry, 2-(Benzyloxy)-1-phenylethan-1-amine has shown promise as a lead compound for the development of novel therapeutic agents. Research has indicated that this compound exhibits activity against various biological targets, including enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This property makes it a candidate for the treatment of neurological disorders, such as depression and Parkinson's disease.

Beyond its potential as a monoamine oxidase inhibitor, 2-(Benzyloxy)-1-phenylethan-1-amine has also been explored for its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can modulate the expression of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic applications in inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(Benzyloxy)-1-phenylethan-1-amine has also been investigated to understand its behavior in vivo. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity and high selectivity for target enzymes make it an attractive candidate for drug development.

In the realm of drug discovery, high-throughput screening (HTS) techniques have been employed to identify derivatives of 2-(Benzyloxy)-1-phenylethan-1-amine with enhanced biological activities. These efforts have led to the synthesis of several analogs with improved potency and selectivity. For example, modifications to the benzyl ether group or the aromatic amine moiety have resulted in compounds with enhanced binding affinities to specific receptors or enzymes.

The clinical potential of 2-(Benzyloxy)-1-phenylethan-1-amine has been further validated through preclinical studies. Animal models have demonstrated that this compound can effectively alleviate symptoms associated with neurological and inflammatory disorders. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 2-(Benzyloxy)-1-phenylethan-1-amine (CAS No. 127001-22-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.

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